Cas no 694446-87-2 (tert-butyl N-(6-hydroxyhexan-3-yl)carbamate)

• Product Name: tert-butyl N-(6-hydroxyhexan-3-yl)carbamate
• CAS No: 694446-87-2
• MF: C₁₁H₂₃NO₃
• MW: 217.305223703384
• CID: 878401
• PubChem ID: 45092261
• Update Time: 2025-09-22

tert-butyl N-(6-hydroxyhexan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (1-ethyl-4-hydroxybutyl)-, 1,1-dimethylethyl ester (9CI)
•  
• tert-butyl N-(6-hydroxyhexan-3-yl)carbamate

• Inchi： 1S/C11H23NO3/c1-5-9(7-6-8-13)12-10(14)15-11(2,3)4/h9,13H,5-8H2,1-4H3,(H,12,14)
• InChI Key： WXDNHTNXWAXWGI-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.168
• Monoisotopic Mass: 217.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives